Cas no 2680837-24-3 (4,6-Dibromo-2-methyl-3-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 4,6-Dibromo-2-methyl-3-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680837-24-3
• MF: C₁₀H₆Br₂F₃NO₃
• MW: 404.962751865387
• CID: 5625839
• PubChem ID: 165936270
• Update Time: 2025-06-14

4,6-Dibromo-2-methyl-3-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680837-24-3
• 4,6-dibromo-2-methyl-3-(2,2,2-trifluoroacetamido)benzoic acid
• EN300-28303403
• 4,6-Dibromo-2-methyl-3-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C10H6Br2F3NO3/c1-3-6(8(17)18)4(11)2-5(12)7(3)16-9(19)10(13,14)15/h2H,1H3,(H,16,19)(H,17,18)
• InChI Key： WFJQFQUVYZQJSU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)C(C)=C1NC(C(F)(F)F)=O)Br

Computed Properties

• Exact Mass: 404.86460g/mol
• Monoisotopic Mass: 402.86665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 4,6-Dibromo-2-methyl-3-(2,2,2-trifluoroacetamido)benzoic acid

Comprehensive Analysis of 4,6-Dibromo-2-methyl-3-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680837-24-3)

In the realm of specialty chemicals and pharmaceutical intermediates, 4,6-Dibromo-2-methyl-3-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680837-24-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its dibromo-substituted benzoic acid backbone and trifluoroacetamido functional group, is increasingly studied for its role in drug discovery and material science. Researchers and industry professionals are keen to explore its synthesis, reactivity, and utility in high-value chemical processes.

The molecular structure of 4,6-Dibromo-2-methyl-3-(2,2,2-trifluoroacetamido)benzoic acid features a benzoic acid core with strategic substitutions that enhance its electronic properties and steric hindrance. These attributes make it a promising candidate for catalysis and ligand design, particularly in transition metal complexes. Recent studies highlight its potential in medicinal chemistry, where its halogen-rich framework could facilitate targeted binding to biological macromolecules. This aligns with the growing demand for precision therapeutics and small-molecule inhibitors in oncology and infectious disease research.

From a synthetic chemistry perspective, the compound’s CAS No. 2680837-24-3 serves as a critical identifier for researchers sourcing high-purity reagents. Its trifluoroacetamido group is particularly noteworthy, as it often imparts metabolic stability to drug candidates—a hot topic in AI-driven drug design forums. Discussions on platforms like ResearchGate and PubMed frequently emphasize the need for stable intermediates in multi-step synthesis, a niche where this compound excels due to its robustness under diverse reaction conditions.

Environmental and green chemistry considerations also play a role in the compound’s appeal. With the rise of sustainable synthesis methods, researchers are investigating how 4,6-Dibromo-2-methyl-3-(2,2,2-trifluoroacetamido)benzoic acid can be integrated into atom-efficient pathways. Its bromine atoms offer opportunities for cross-coupling reactions, a staple in C-H functionalization strategies that minimize waste. This resonates with the broader industry shift toward ESG-compliant practices, a frequently searched term in chemical manufacturing circles.

In analytical applications, the compound’s UV-active properties and distinct spectral signatures make it a valuable chromatographic standard. Laboratories specializing in HPLC and mass spectrometry often seek reliable reference materials like CAS No. 2680837-24-3 to ensure method validation. This ties into the broader trend of quality-by-design (QbD) in pharmaceutical analysis, another high-traffic keyword in scientific databases.

Looking ahead, the versatility of 4,6-Dibromo-2-methyl-3-(2,2,2-trifluoroacetamido)benzoic acid positions it as a keystone intermediate in both academic and industrial settings. Its compatibility with high-throughput screening platforms and combinatorial chemistry workflows further underscores its relevance in modern chemical R&D. As the scientific community continues to prioritize structure-activity relationships (SAR) and fragment-based drug discovery, this compound is poised to remain a subject of intensive study.